Cyanidin
Cyanidin
Cyanidin cation is an anthocyanidin cation that is flavylium substituted at positions 3, 3', 4', 5 and 7 by hydroxy groups. It has a role as a metabolite, a neuroprotective agent and an antioxidant. It is a conjugate acid of a cyanidin(1-).
Cyanidin is a natural product found in Camellia sinensis, Viburnum rafinesquianum, and other organisms with data available.
Cyanidin is a metabolite found in or produced by Saccharomyces cerevisiae.
Cyanidin is a natural product found in Camellia sinensis, Viburnum rafinesquianum, and other organisms with data available.
Cyanidin is a metabolite found in or produced by Saccharomyces cerevisiae.
Brand Name:
Vulcanchem
CAS No.:
13306-05-3
VCID:
VC20973554
InChI:
InChI=1S/C15H10O6/c16-8-4-11(18)9-6-13(20)15(21-14(9)5-8)7-1-2-10(17)12(19)3-7/h1-6H,(H4-,16,17,18,19,20)/p+1
SMILES:
C1=CC(=C(C=C1C2=C(C=C3C(=CC(=CC3=[O+]2)O)O)O)O)O
Molecular Formula:
C15H11O6+
Molecular Weight:
287.24 g/mol
Cyanidin
CAS No.: 13306-05-3
Cat. No.: VC20973554
Molecular Formula: C15H11O6+
Molecular Weight: 287.24 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Cyanidin cation is an anthocyanidin cation that is flavylium substituted at positions 3, 3', 4', 5 and 7 by hydroxy groups. It has a role as a metabolite, a neuroprotective agent and an antioxidant. It is a conjugate acid of a cyanidin(1-). Cyanidin is a natural product found in Camellia sinensis, Viburnum rafinesquianum, and other organisms with data available. Cyanidin is a metabolite found in or produced by Saccharomyces cerevisiae. |
|---|---|
| CAS No. | 13306-05-3 |
| Molecular Formula | C15H11O6+ |
| Molecular Weight | 287.24 g/mol |
| IUPAC Name | 2-(3,4-dihydroxyphenyl)chromenylium-3,5,7-triol |
| Standard InChI | InChI=1S/C15H10O6/c16-8-4-11(18)9-6-13(20)15(21-14(9)5-8)7-1-2-10(17)12(19)3-7/h1-6H,(H4-,16,17,18,19,20)/p+1 |
| Standard InChI Key | VEVZSMAEJFVWIL-UHFFFAOYSA-O |
| SMILES | C1=CC(=C(C=C1C2=C(C=C3C(=CC(=CC3=[O+]2)O)O)O)O)O |
| Canonical SMILES | C1=CC(=C(C=C1C2=[O+]C3=CC(=CC(=C3C=C2O)O)O)O)O |
| Melting Point | > 300 °C |
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